Cas no 10283-95-1 (Benzamide,N-2-propen-1-yl-)

• Product Name: Benzamide,N-2-propen-1-yl-
• CAS No: 10283-95-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 157532
• PubChem ID: 307242
• Update Time: 2025-04-19

Benzamide,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-2-propen-1-yl-
• N-ALLYLBENZAMIDE
• N-prop-2-enylbenzamide
• Benzamide,N-2-propenyl
• Benzamide,N-allyl
• N-(2-propenyl)benzamide
• N-(prop-2-en-1-yl)benzamide
• N-2-propen-1-ylbenzamide
• N-Allyl-benzamid
• Benzamide,N-2-propenyl-
• 3-(Benzoylamino)-1-propene
• Benzamide, N-2-propenyl- (9CI)
• Benzamide, N-2-propenyl-
• NSC205103
• Benzamide, N-2-propen-1-yl-
• UNII-JLW64DEK7S
• N-Allylbenzamide #
• DTXSID40308592
• MFCD00048165
• 10283-95-1
• NSC-205103
• N-2-Propenylbenzamide
• JLW64DEK7S
• SCHEMBL83922
• allyl benzamide
• FT-0636668
• N-allyl-benzamide
• Benzamide, N-(2-propenyl)-
• Phenyl-N-(2-propenyl)amide
• Benzamide, N-allyl-
• AKOS002947720

• Inchi： 1S/C10H11NO/c1-2-8-11-10(12)9-6-4-3-5-7-9/h2-7H,1,8H2,(H,11,12)
• InChI Key： KJVRLFWTIGWXFK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC=C

Computed Properties

• Exact Mass: 161.08400
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 331.5°Cat760mmHg
• Flash Point: 194°C
• Refractive Index: 1.531
• PSA: 29.10000
• LogP: 1.99330

Benzamide,N-2-propen-1-yl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：Risk Statements 36/37/38Safety Statements 26-36/37/39